Cas no 412328-17-7 (Aigialomycin A)

• Product Name: Aigialomycin A
• CAS No: 412328-17-7
• MF: C₁₉H₂₂O₈
• MW: 378.373186588287
• CID: 6643919
• PubChem ID: 11728572
• Update Time: 2024-03-02

Aigialomycin A Chemical and Physical Properties

Names and Identifiers

• (2R,4R,6S,7S,9E,12S)-6,7,16-trihydroxy-18-methoxy-12-methyl-3,13-dioxatricyclo[13.4.0.02,4]nonadeca-1(15),9,16,18-tetraene-8,14-dione
• BDBM50129127
• CHEBI:220223
• Aigialomycin A
• 412328-17-7
• DTXSID101043658
• SCHEMBL18281173
• CHEMBL3629244

• Inchi： 1S/C19H22O8/c1-9-4-3-5-12(20)17(23)14(22)8-15-18(27-15)11-6-10(25-2)7-13(21)16(11)19(24)26-9/h3,5-7,9,14-15,17-18,21-23H,4,8H2,1-2H3/b5-3+/t9-,14-,15+,17+,18+/m0/s1
• InChI Key： SSNQAUBBJYCSMY-FZVFXEOBSA-N
• SMILES： O1[C@@H]2C3C=C(C=C(C=3C(=O)O[C@@H](C)CC=CC([C@H]([C@H](C[C@@H]12)O)O)=O)O)OC |t:15|

Computed Properties

• Exact Mass: 378.13146766g/mol
• Monoisotopic Mass: 378.13146766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 1
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Zearalenones